Cas no 81740-07-0 (Praeruptorin B)

Praeruptorin B Properties

Names and Identifiers

• Praeruptorin B
• Anomalin
• [8,8-Dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[6,5-h]chromen-10-yl] (E)-2-methylbut-2-enoate
• [8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate
• 2-Butenoic acid,2-methyl-,(9S,10S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9,10-diylester, (2Z,2'Z)-
• Paeruptorin B
• (-)-cis-(3S,4S)-3,4-diangeloxylkhellactone
• (-)-praeruptorin B
• 2-Butenoic acid,2-methyl-,9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9,10-diyl ester,(Z)
• +Expand

• InChIKey： PNTWXEIQXBRCPS-FNCQTZNRSA-N
• Inchi： 1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7+,14-8+
• SMILES： C/C=C(/C(OC1C(C)(C)OC2=CC=C3C=CC(=O)OC3=C2C1OC(/C(=C/C)/C)=O)=O)\C

Computed Properties

• Exact Mass: 426.16800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 426.16785316 g/mol
• Heavy Atom Count: 31
• Complexity: 835
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 88.1Ų
• Molecular Weight: 426.5

Experimental Properties

• LogP: 4.39250
• PSA: 92.04000
• Color/Form: Powder

Praeruptorin B Security Information

• Safety Instruction： 24/25

Praeruptorin B Customs Data

• HS CODE：29389090

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Xanthogalum tatianae